Cas no 934391-34-1 (Tert-butyl N-anilino-n-methylcarbamate)

• Product Name: Tert-butyl N-anilino-n-methylcarbamate
• CAS No: 934391-34-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1980579
• PubChem ID: 44119434
• Update Time: 2025-04-21

Tert-butyl N-anilino-n-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-anilino-N-methylcarbamate
• LogP
• N-METHYL-N'-PHENYLHYDRAZINE, N-BOC PROTECTED
• TERT-BUTYL 1-METHYL-2-PHENYLHYDRAZINE-1-CARBOXYLATE
• DB-388247
• DTXSID70657227
• DTXCID00607977
• 934391-34-1
• Tert-butyl N-anilino-n-methylcarbamate

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14(4)13-10-8-6-5-7-9-10/h5-9,13H,1-4H3
• InChI Key： VPBMXPVNDGEZHV-UHFFFAOYSA-N
• SMILES： O(C(N(C)NC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.137
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Density: 1.099
• Boiling Point: 285.8°C at 760 mmHg
• Flash Point: 126.6°C
• Refractive Index: 1.55